![molecular formula C13H10F2N2O B4397246 N-(2-fluorophenyl)-N'-(3-fluorophenyl)urea](/img/structure/B4397246.png)
N-(2-fluorophenyl)-N'-(3-fluorophenyl)urea
Overview
Description
N-(2-fluorophenyl)-N'-(3-fluorophenyl)urea, also known as TAK-901, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized by Takeda Pharmaceutical Company Limited and has been shown to have potential therapeutic applications for various diseases. In
Mechanism of Action
N-(2-fluorophenyl)-N'-(3-fluorophenyl)urea works by inhibiting the activity of specific enzymes and proteins that are involved in disease progression. The compound has been shown to inhibit the activity of several kinases, including AKT, mTOR, and P70S6K. By inhibiting the activity of these kinases, this compound can prevent the proliferation of cancer cells and reduce inflammation in diabetic patients.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation in diabetic patients. The compound has been shown to have a good safety profile and has not been associated with any significant toxicity in preclinical studies.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-(2-fluorophenyl)-N'-(3-fluorophenyl)urea in lab experiments is its high degree of purity. The compound has been synthesized using an optimized method that yields a pure product. This ensures that the results of lab experiments are not influenced by impurities in the compound. However, one of the limitations of using this compound in lab experiments is its relatively high cost. The compound is not readily available and must be synthesized in-house or obtained from a commercial source.
Future Directions
There are several future directions for the use of N-(2-fluorophenyl)-N'-(3-fluorophenyl)urea in scientific research. One potential direction is the development of new therapeutic applications for the compound. The compound has been shown to have potential applications for cancer and diabetes, but there may be other diseases that could benefit from the use of this compound. Another potential direction is the investigation of the mechanism of action of the compound. While the compound has been shown to inhibit the activity of several kinases, the exact mechanism of action is not well understood. Further research could shed light on the molecular pathways that are affected by this compound. Finally, there is a need for the development of more efficient and cost-effective synthesis methods for this compound. This would make the compound more readily available for scientific research and could lead to the development of new therapeutic applications.
Scientific Research Applications
N-(2-fluorophenyl)-N'-(3-fluorophenyl)urea has been used in various scientific research applications. It has been shown to have potential therapeutic applications for cancer, diabetes, and other diseases. The compound has been used as a tool to study the role of various proteins and enzymes in disease progression. It has also been used to investigate the mechanism of action of other drugs.
properties
IUPAC Name |
1-(2-fluorophenyl)-3-(3-fluorophenyl)urea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10F2N2O/c14-9-4-3-5-10(8-9)16-13(18)17-12-7-2-1-6-11(12)15/h1-8H,(H2,16,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJEHCKJEEPAXSQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)NC2=CC(=CC=C2)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10F2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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